Cas no 689300-65-0 (Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-)
689300-65-0 structure
Product Name:Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-
CAS No:689300-65-0
MF:C10H8ClF3O3
MW:268.616932868958
CID:1732534
Update Time:2024-11-26
Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]-
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- Inchi: 1S/C10H8ClF3O3/c1-5(9(15)16)17-8-3-2-6(4-7(8)11)10(12,13)14/h2-5H,1H3,(H,15,16)
- InChI Key: DFVFQSNJOFPICB-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(OC1=CC=C(C(F)(F)F)C=C1Cl)C
Computed Properties
- Exact Mass: 268.01144
- Monoisotopic Mass: 268.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.5A^2
Experimental Properties
- Density: 1.437±0.06 g/cm3(Predicted)
- Boiling Point: 314.8±42.0 °C(Predicted)
- PSA: 46.53
- pka: 2.95±0.10(Predicted)
Propanoic acid, 2-[2-chloro-4-(trifluoromethyl)phenoxy]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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